N-(4-fluorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H14FN3O3S2/c1-22(19,20)17-7-3-5-9(17)12(18)16-13-15-11-8(14)4-2-6-10(11)21-13/h2,4,6,9H,3,5,7H2,1H3,(H,15,16,18)
• InChI Key: WSSJINSSEDQMMQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)NC2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C13H14FN3O3S2
• Molecular Weight: 343.4 g/mol
• CAS No.: 1236258-09-5

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide, also known as compound X, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Material Applications

The compound has been involved in the synthesis and characterization of new materials. For example, Hsiao and Huang (1997) developed aromatic polyamides incorporating ether and sulfone links by direct polycondensation, highlighting the versatility of incorporating sulfonyl and fluorinated components in polymer synthesis to enhance solubility and thermal properties (Hsiao & Huang, 1997). Similarly, Liu et al. (2013) synthesized novel soluble fluorinated polyamides containing pyridine and sulfone moieties, demonstrating improved thermal stability and mechanical properties, underscoring the utility of fluorinated compounds in high-performance materials (Liu et al., 2013).

Medicinal Chemistry and Biological Activities

In medicinal chemistry, the compound has been a part of the synthesis pathway for molecules with potential biological activities. Bayrak et al. (2009) explored the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, evaluating their antimicrobial activities, which emphasizes the relevance of fluorobenzo[d]thiazol structures in the development of new antimicrobials (Bayrak et al., 2009). Another study by Jeankumar et al. (2013) involved the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the potential of such compounds in tuberculosis treatment (Jeankumar et al., 2013).

Environmental and Analytical Chemistry

Zargoosh et al. (2015) developed a novel magnetic nanoadsorbent based on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide for the removal of heavy metals from industrial wastes, showcasing an environmental application of related chemical structures in pollution remediation (Zargoosh et al., 2015).